Cas no 1805787-54-5 (1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one
• CAS No: 1805787-54-5
• MF: C₁₀H₉BrClFO
• MW: 279.533264875412
• CID: 4972344
• Update Time: 2025-08-05

1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one

• Inchi： 1S/C10H9BrClFO/c1-6(14)10(11)7-3-2-4-9(13)8(7)5-12/h2-4,10H,5H2,1H3
• InChI Key： DMULVYUMHNMVCV-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=1CCl)F

Computed Properties

• Exact Mass: 277.95093 g/mol
• Monoisotopic Mass: 277.95093 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 279.53
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one

1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one, also known by its CAS No. 1805787-54-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a fluorine atom, and a chloromethyl group attached to a phenyl ring, all integrated into a propanone framework. The presence of these substituents imparts distinctive chemical properties, making it a subject of interest in contemporary research.

The synthesis of 1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one involves multi-step organic reactions, often utilizing advanced methodologies such as Friedel-Crafts acylation or nucleophilic substitution. Recent studies have highlighted the efficiency of using microwave-assisted synthesis to optimize reaction conditions, reducing reaction times and enhancing yield. This approach not only simplifies the synthesis process but also aligns with the growing trend of sustainable chemistry practices.

One of the most promising applications of this compound lies in its potential as a precursor in drug design. Researchers have explored its role in the development of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit selective inhibition against certain kinase enzymes, which are key players in cancer progression.

In addition to its pharmaceutical applications, CAS No. 1805787-54-5 has shown utility in materials science. Its ability to form stable complexes with metal ions has been leveraged in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them ideal candidates for gas storage and catalytic applications.

The structural versatility of 1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one also makes it a valuable tool in organic synthesis. Its bromine atom serves as an excellent leaving group, enabling various substitution reactions that can lead to the formation of diverse functional groups. This property has been exploited in the development of novel synthetic pathways for complex molecules.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling more precise predictions of its behavior in different chemical environments. Such computational studies are increasingly being integrated with experimental work to accelerate drug discovery and material design processes.

In conclusion, 1-Bromo-1-(2-(chloromethyl)-3-fluorophenyl)propan-2-one, with its unique structure and diverse applications, continues to be a focal point in modern chemical research. Its role as a versatile building block in organic synthesis, combined with its potential in pharmaceuticals and materials science, underscores its significance in advancing scientific innovation.